Cas no 239463-72-0 (3-{5-[(2r)-2-aminopropyl]-7-cyano-2,3-dihydro-1h-indol-1-yl}propy L Benzoate)

3-{5-[(2r)-2-aminopropyl]-7-cyano-2,3-dihydro-1h-indol-1-yl}propy L Benzoate structure
239463-72-0 structure
Product Name:3-{5-[(2r)-2-aminopropyl]-7-cyano-2,3-dihydro-1h-indol-1-yl}propy L Benzoate
CAS No:239463-72-0
MF:C22H25N3O2
MW:363.452805280685
CID:1415619
PubChem ID:9947145
Update Time:2025-04-20

3-{5-[(2r)-2-aminopropyl]-7-cyano-2,3-dihydro-1h-indol-1-yl}propy L Benzoate Chemical and Physical Properties

Names and Identifiers

    • 3-{5-[(2r)-2-aminopropyl]-7-cyano-2,3-dihydro-1h-indol-1-yl}propy L Benzoate
    • CTK0I2525
    • AR-1L5589
    • benzoic acid 2-pyridylthio ester
    • S-2-pyridyl benzoylthioate
    • thiobenzoic acid S-pyridin-2-yl ester
    • NSC98843
    • S-(2-pyridinyl) benzenecarbothioate
    • 1-(3-benzoyloxypropyl)-7-cyano-5-(2R-aminopropyl)-2,3-dihydroindole
    • S-(2-pyridyl) benzothioate
    • 3-{7-cyano-5-[(2R)-2-aminopropyl]-2,3-dihydro-1H-indole-1-yl}propylbenzoate
    • benzoic acid 3-[5(R)-(2-amino-propyl)-7-cyano-2,3-dihydro-indol-1-yl]-propyl ester
    • AC1Q68UD
    • S-2-pyridyl benzenecarbothioate
    • (R)-3-[5-(2-aminopropyl)-7-cyano-2,3-dihydro-1H-indol-1-yl]propyl benzoate
    • benzoic acid 3-[5(R)-(2-aminopropyl)-7-cyano-2,3-dihydroindol-1-yl]propyl ester
    • S-2-pyridyl benzothioate
    • AC1L6B08
    • S-2-pyridyl 4-thiobenzoate
    • phenyl 2-pyridylthio ketone
    • 5-[(2R)-2-aminopropyl]-1-[3-(benzoyloxy)propyl]-2,3-dihydro-1H-Indole-7-carbonitrile
    • 5-[(2R)-2-AMINOPROPYL]-1-[3-(BENZOYLOXY)PROPYL]-2,3-DIHYDRO-7-CARBONITRILE-1H-INDOLE
    • [ "" ]
    • 5-[(2r)-2-aminopropyl]-1-[3-(benzoyloxy)-propyl]-2,3-dihydro-1h-indole-7-carbonitrile
    • SCHEMBL1822655
    • 239463-72-0
    • 3-[5-[(2R)-2-aminopropyl]-7-cyano-2,3-dihydroindol-1-yl]propyl Benzoate
    • DB-037963
    • (R)-3-(5-(2-aminopropyl)-7-cyanoindolin-1-yl)propyl benzoate
    • AKOS015904355
    • SPIYQPPDQNLNDT-MRXNPFEDSA-N
    • Inchi: 1S/C22H25N3O2/c1-16(24)12-17-13-19-8-10-25(21(19)20(14-17)15-23)9-5-11-27-22(26)18-6-3-2-4-7-18/h2-4,6-7,13-14,16H,5,8-12,24H2,1H3/t16-/m1/s1
    • InChI Key: SPIYQPPDQNLNDT-MRXNPFEDSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)CCCN1C2C(C#N)=CC(C[C@@H](C)N)=CC=2CC1

Computed Properties

  • Exact Mass: 513.21123
  • Monoisotopic Mass: 363.19467705g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 537
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 79.4Ų

Experimental Properties

  • Color/Form: Oil
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 567.4±50.0 °C at 760 mmHg
  • Flash Point: 296.9±30.1 °C
  • PSA: 194.41
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

3-{5-[(2r)-2-aminopropyl]-7-cyano-2,3-dihydro-1h-indol-1-yl}propy L Benzoate Security Information

3-{5-[(2r)-2-aminopropyl]-7-cyano-2,3-dihydro-1h-indol-1-yl}propy L Benzoate Pricemore >>

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